Cas no 30957-47-2 (Methanesulfinamide,1,1,1-trifluoro-N-methyl-N-[(trifluoromethyl)sulfinyl]-)

Methanesulfinamide,1,1,1-trifluoro-N-methyl-N-[(trifluoromethyl)sulfinyl]- Properties

Names and Identifiers

• Methanesulfinamide,1,1,1-trifluoro-N-methyl-N-[(trifluoromethyl)sulfinyl]-
• Dimethanesulfinamide,1,1,1,1',1',1'-hexafluoro-N-methyl- (8CI)
• 1,1-bis(difluoroamino)-2,2-difluoro-2-nitroethyl methyl ether

• InChIKey： GDKXIEJDJOOGKH-UHFFFAOYSA-N
• Inchi： 1S/C3H3F6N3O3/c1-15-3(10(6)7,11(8)9)2(4,5)12(13)14/h1H3
• SMILES： O(C(N(F)F)(N(F)F)C(F)(F)[N+]([O-])=O)C

Computed Properties

• Exact Mass: 262.95099
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 2
• Monoisotopic Mass: 243.008
• Heavy Atom Count: 15
• Complexity: 234
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 61.5A^2

Experimental Properties

• PSA: 37.38
• Boiling Point: 124°C (estimate)
• Density: 1.7236 (estimate)